Cas no 57918-99-7 (2-Hexanone, 5-methyl-6-phenyl-)

• Product Name: 2-Hexanone, 5-methyl-6-phenyl-
• CAS No: 57918-99-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 343765
• PubChem ID: 12277039
• Update Time: 2025-04-19

2-Hexanone, 5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 5-methyl-6-phenyl-
• 5-methyl-6-phenylhexan-2-one
• DTXSID00483733
• 57918-99-7
• SCHEMBL13235780

• Inchi： 1S/C13H18O/c1-11(8-9-12(2)14)10-13-6-4-3-5-7-13/h3-7,11H,8-10H2,1-2H3
• InChI Key： CWUGQOQIHCHWLQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07